Cas no 84379-53-3 (1,3-Dioxolane-4-ethanol,2,2-dimethyl-b-(phenylmethoxy)-,(bS,4S)-)

• Product Name: 1,3-Dioxolane-4-ethanol,2,2-dimethyl-b-(phenylmethoxy)-,(bS,4S)-
• CAS No: 84379-53-3
• MF: C₁₄H₂₀O₄
• MW: 252.306204795837
• CID: 707226
• PubChem ID: 10901125
• Update Time: 2025-04-19

1,3-Dioxolane-4-ethanol,2,2-dimethyl-b-(phenylmethoxy)-,(bS,4S)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane-4-ethanol,2,2-dimethyl-b-(phenylmethoxy)-,(bS,4S)-
• (2S,3S)-3-BENZYLOXY-BUTANE-1,2,4-TRIOL
• 84379-53-3
• (S)-2-(benzyloxy)-2-((S)-2,2-dimethyl-1,3-dioxolan-4-yl)ethan-1-ol
• (2S,3S)-2-BENZYLOXY-3,4-O-ISOPROPYLIDENE-BUTAN-1-OL

• Inchi： 1S/C14H20O4/c1-14(2)17-10-13(18-14)12(8-15)16-9-11-6-4-3-5-7-11/h3-7,12-13,15H,8-10H2,1-2H3/t12-,13-/m0/s1
• InChI Key： BCACQGHYULTSHT-STQMWFEESA-N
• SMILES： O1C(C)(C)OC[C@H]1[C@H](CO)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 252.13615911g/mol
• Monoisotopic Mass: 252.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 47.9Ų

Experimental Properties

• Density: 1.238
• Melting Point: 75-77 °C
• Boiling Point: 424.058°C at 760 mmHg
• Flash Point: 210.263°C
• Refractive Index: 1.567
• PSA: 47.92000
• LogP: 1.71560

1,3-Dioxolane-4-ethanol,2,2-dimethyl-b-(phenylmethoxy)-,(bS,4S)- Security Information

• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： 26-36/37
• FLUKA BRAND F CODES：3-9
• Hazardous Material Identification：
• Storage Condition：2-8°C